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Compound of Interest

Compound Name: Musk Xylene-d9

Cat. No.: B13857004 Get Quote

This technical guide provides a comprehensive overview of Musk Xylene-d9, a deuterated

isotopologue of the synthetic fragrance Musk Xylene. It is intended for researchers, scientists,

and professionals in drug development and environmental analysis who utilize stable isotope-

labeled internal standards for quantitative analysis.

Chemical Identity and Properties
Musk Xylene-d9 is the deuterated form of Musk Xylene, where nine hydrogen atoms on the

tert-butyl group have been replaced with deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based analytical methods, as it is chemically identical

to the parent compound but has a distinct, higher mass.

Table 1: Chemical Identifiers for Musk Xylene-d9

Identifier Value

CAS Number (Labeled) 2687960-78-5[1]

CAS Number (Unlabeled) 81-15-2[1][2][3][4]

Molecular Formula C₁₂D₉H₆N₃O₆[1][5]

Molecular Weight 306.32 g/mol [2][3][5]

Monoisotopic Mass 306.15 g/mol [2][3]

IUPAC Name
1-(tert-butyl-d9)-3,5-dimethyl-2,4,6-

trinitrobenzene
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Synonyms:[5][6][7][8][9]

1-tert-Butyl-3,5-dimethyl-2,4,6-trinitrobenzene-d9

2,4,6-Trinitro-5-tert-butyl-m-xylene-d9

5-tert-Butyl-2,4,6-trinitro-m-xylene-d9

Moschus xylol-d9

Musk xylol-d9

NSC 59844-d9

Xylene Musk-d9

2,4,6-Trinitro-1,3-dimethyl-5-tert-butylbenzene-d9

2,4,6-Trinitro-3,5-dimethyl-tert-butylbenzene-d9

Table 2: Physicochemical Properties of Musk Xylene (Unlabeled)

Property Value

Appearance White to light-colored crystalline solid[7][10][11]

Water Solubility Insoluble[7][10][11]

Log P (Octanol/Water Partition Coefficient) 5.20[11]

Vapor Pressure 0.13 Pa at 20°C[11]

Synthesis of Musk Xylene
The industrial synthesis of Musk Xylene involves a two-step process starting from meta-xylene.

[6][9][12] The first step is a Friedel-Crafts alkylation, followed by nitration.
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Synthesis Pathway of Musk Xylene.

Analytical Methodologies
The quantification of Musk Xylene in various environmental and biological matrices is crucial for

monitoring its presence and assessing potential risks. The use of Musk Xylene-d9 as an

internal standard is highly recommended to improve the accuracy and precision of these

measurements.[11]

1. Sample Preparation: QuEChERS Method for Sediment Samples[7]

A Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) sample preparation

procedure has been validated for the simultaneous determination of eight synthetic musks,

including Musk Xylene, in sediment samples. This method simplifies the extraction and cleanup

process, providing good analytical performance.

2. Gas Chromatography-Mass Spectrometry (GC-MS)[7]

GC-MS is a widely used technique for the analysis of Musk Xylene. When coupled with an

appropriate sample preparation method, it offers high sensitivity and selectivity.

Gas Chromatography (GC): A capillary column is used to separate the analytes based on

their volatility and polarity.

Mass Spectrometry (MS): The separated compounds are then ionized and detected. For

enhanced selectivity, tandem mass spectrometry (MS/MS) can be employed.[11] Electron
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impact (EI) ionization is a common method used for this analysis.

Experimental Protocol Outline: Analysis of Musk Xylene in Air Samples

This protocol provides a general workflow for the analysis of synthetic musks in air samples.

Air Sampling

Solvent Extraction
(e.g., n-hexane/diethyl ether)

Sample Clean-up
(if necessary)

GC-EI-MS Analysis

Quantification using
Musk Xylene-d9 Internal Standard

Click to download full resolution via product page

Workflow for Air Sample Analysis.

Toxicology and Environmental Fate
Musk Xylene is recognized for its persistence in the environment and its potential for

bioaccumulation.[11][12][13] It has been detected in various environmental compartments,

including surface waters, and in biological samples such as fish, human milk, and adipose

tissue.[9][13] While the acute toxicity of Musk Xylene is low, concerns have been raised

regarding its potential carcinogenic effects, leading to its classification as a borderline case.[6]
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[13] Due to its environmental persistence and bioaccumulative properties, Musk Xylene is

considered a substance of very high concern (SVHC) under the European Union's REACH

regulation.[12]

Applications
Musk Xylene-d9 is primarily used as an internal standard in analytical laboratories for the

accurate quantification of Musk Xylene in various samples.[1][11] This is essential for:

Environmental monitoring studies.

Food safety analysis.

Biomonitoring of human exposure.

Research on the toxicology and environmental fate of synthetic musks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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